Cas no 38126-55-5 (L-Alaninamide, N-acetyl-L-alanyl-L-alanyl-N-methyl-)

• Product Name: L-Alaninamide, N-acetyl-L-alanyl-L-alanyl-N-methyl-
• CAS No: 38126-55-5
• MF: C₁₂H₂₂N₄O₄
• MW: 286.327482700348
• CID: 1488141
• PubChem ID: 71360610
• Update Time: 2025-04-21

L-Alaninamide, N-acetyl-L-alanyl-L-alanyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide, N-acetyl-L-alanyl-L-alanyl-N-methyl-
• (2S)-2-acetamido-N-[(2S)-1-[[(2S)-1-(methylamino)-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]propanamide
• N-Acetyl-L-alanyl-L-alanyl-N-methyl-L-alaninamide
• 38126-55-5
• DTXSID60784394

• Inchi： 1S/C12H22N4O4/c1-6(10(18)13-5)15-12(20)8(3)16-11(19)7(2)14-9(4)17/h6-8H,1-5H3,(H,13,18)(H,14,17)(H,15,20)(H,16,19)/t6-,7-,8-/m0/s1
• InChI Key： VZHDEMKJVMJWHM-FXQIFTODSA-N
• SMILES： O=C([C@H](C)NC([C@H](C)NC(C)=O)=O)N[C@H](C(NC)=O)C

Computed Properties

• Exact Mass: 286.16426
• Monoisotopic Mass: 286.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.4